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Compound Name: Dimethyl phosphonate

Cat. No.: B1257649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of dimethyl phosphonate (DMP), with a

focus on its widely used derivative, dimethyl methylphosphonate (DMMP), as an additive flame

retardant. It objectively compares its performance against other common flame retardants,

supported by experimental data, and details the methodologies for key experiments.

Executive Summary
Dimethyl methylphosphonate (DMMP) is a halogen-free organophosphorus flame retardant

that has garnered significant attention due to its effectiveness in various polymers. It operates

through a dual mechanism, acting in both the gas and condensed phases to inhibit combustion.

In the gas phase, it releases phosphorus-containing radicals that scavenge flame-propagating

H• and OH• radicals. In the condensed phase, it promotes the formation of a protective char

layer, insulating the underlying material from heat and oxygen. This guide presents a

comparative analysis of DMMP's performance in enhancing the flame retardancy of polymers,

as measured by key industry standards such as Limiting Oxygen Index (LOI), UL-94 vertical

burn tests, and cone calorimetry.

Performance Comparison of Flame Retardants
The following tables summarize the performance of DMMP in comparison to other flame

retardants in various polymer matrices. It is important to note that the effectiveness of a flame

retardant is highly dependent on the polymer type, the loading level of the additive, and the
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presence of synergistic agents. The data presented here is compiled from various studies and

should be considered in the context of the specific experimental conditions outlined in the cited

literature.

Table 1: Limiting Oxygen Index (LOI) Data
The Limiting Oxygen Index (LOI) is the minimum concentration of oxygen in a mixture of

oxygen and nitrogen that will just support flaming combustion of a material. A higher LOI value

indicates better flame retardancy.
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Polymer Matrix
Flame
Retardant
System

Loading (wt%) LOI (%) Reference

Fiber Reinforced

Plastics (FRP)
None 0 - [1]

DMMP 10 30.4 [1]

Rigid

Polyurethane

Foam (RPUF)

None 0 19.2 [2]

DMMP 10 24.6 [2]

DMMP/Expanda

ble Graphite

(EG) (1:1)

16 33.0 [2]

Ammonium

Polyphosphate

(APP)

15 ~25 [2]

Waterborne

Polyurethane

(WPU)

None 0 18.1 [3]

DMMP - 27.6 [3]

DMMP/Nano-

Silica
- 28.3 [3]

Poly(methyl

methacrylate)

(PMMA)

None 0 -

DMMP/Methacryl

amide (MAM)
14 23.1

Table 2: UL-94 Vertical Burn Test Classification
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The UL-94 test classifies materials based on their burning behavior after exposure to a flame.

The classifications, from most to least flame retardant, are V-0, V-1, and V-2.

Polymer Matrix
Flame
Retardant
System

Loading (wt%) UL-94 Rating Reference

Unsaturated

Polyester Resin

(UPR)

None 0 No Rating

DMMP/ATH/APP 10/15/9 (phr) V-0

Waterborne

Polyurethane

(WPU)

None 0 No Rating [3]

DMMP - V-0 [3]

DMMP/Nano-

Silica
- V-0 [3]

Poly(methyl

methacrylate)

(PMMA)

None 0 -

DMMP/Methacryl

amide (MAM)
14 V-0

Epoxy Resin None 0 - [3][4]

DOPO-based FR 1 (as P%) V-0 [3]

PPMP-based FR 1 (as P%) V-0 [3]

Table 3: Cone Calorimetry Data
Cone calorimetry measures various parameters related to heat release and smoke production,

providing a comprehensive assessment of a material's fire behavior. Key parameters include

Peak Heat Release Rate (pHRR) and Total Heat Release (THR). Lower values indicate better

flame retardancy.
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Polymer
Matrix

Flame
Retardant
System

Loading
(wt%)

pHRR
(kW/m²)

THR
(MJ/m²)

Reference

Rigid

Polyurethane

Foam

(RPUF)

None 0 317 - [2]

DMMP 10 230 - [2]

Waterborne

Polyurethane

(WPU)

None 0 - - [3]

DMMP/Nano-

Silica
-

Reduced by

29.1%

Reduced by

6.8%
[3]

Epoxy Resin None 0 - - [4]

DOPO-based

FR
- - - [4]

PPMP-based

FR
- - - [4]

Experimental Protocols
Limiting Oxygen Index (LOI) Test (ASTM D2863)
The LOI test is performed in a vertical glass column containing a flowing mixture of nitrogen

and oxygen. A specimen is held vertically in the column and ignited at the top. The oxygen

concentration in the gas mixture is systematically varied to determine the minimum

concentration that just sustains combustion of the material for a specified period or over a

specified length.

UL-94 Vertical Burning Test
In the UL-94 vertical burn test, a rectangular specimen is held vertically and a flame is applied

to its lower end for 10 seconds and then removed. The duration of flaming and glowing after
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the flame is removed is recorded. The flame is then applied for a second 10-second period,

and the after-flame and after-glow times are again recorded. Dripping of flaming particles that

ignite a cotton pad placed below the specimen is also noted. The material is classified as V-0,

V-1, or V-2 based on these observations.

Cone Calorimetry (ASTM E1354)
A square specimen is exposed to a controlled level of radiant heat from a conical heater. The

specimen is typically ignited by a spark igniter. The test measures various parameters,

including the rate of heat release (HRR), total heat released (THR), time to ignition, mass loss

rate, and smoke production, by measuring the oxygen consumed during combustion.

Flame Retardant Mechanism of Dimethyl
Methylphosphonate (DMMP)
DMMP functions as a flame retardant through a combination of gas-phase and condensed-

phase mechanisms.

Gas-Phase Mechanism: Radical Scavenging
In the high-temperature environment of a flame, DMMP decomposes to produce phosphorus-

containing radicals, primarily PO•. These radicals are highly effective at scavenging the chain-

carrying H• and OH• radicals, which are essential for flame propagation. This radical trapping

action interrupts the combustion chain reactions, thereby inhibiting the flame.

DMMP
(CH₃O)₂P(O)CH₃

Decomposition High Temperature

Heat

Phosphorus Radicals
(PO•, HPO₂•, etc.)

Inhibition

 Radical Scavenging

Flame Propagation
(H•, OH•)

Non-Reactive Species
(HPO, H₂O)
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Click to download full resolution via product page

Caption: Gas-phase radical scavenging mechanism of DMMP.

Condensed-Phase Mechanism: Char Formation
In the solid phase of the burning polymer, DMMP decomposes to form phosphoric acid and

polyphosphoric acid. These acidic species act as catalysts for the dehydration and cross-linking

of the polymer, leading to the formation of a stable, insulating char layer on the surface. This

char layer acts as a physical barrier, limiting the transport of heat to the underlying polymer and

restricting the flow of flammable volatile gases to the flame zone.
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Caption: Condensed-phase char formation mechanism of DMMP.
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Experimental Workflow
The evaluation of a flame retardant additive like DMMP typically follows a systematic workflow,

from material preparation to performance testing.

Material Preparation

Flammability Testing

Analysis & Characterization

Polymer Resin

Compounding/
Mixing

DMMP Additive

Specimen Fabrication
(e.g., Molding, Extrusion)

LOI Test
(ASTM D2863) UL-94 Test Cone Calorimetry

(ASTM E1354)

Data Analysis &
Comparison

Char Residue Analysis
(SEM, Raman)
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Caption: Typical experimental workflow for evaluating DMMP.

Conclusion
Dimethyl phosphonate, particularly DMMP, demonstrates significant efficacy as a halogen-

free flame retardant additive in a variety of polymers. Its dual-mode action in both the gas and

condensed phases contributes to its effectiveness in reducing flammability, as evidenced by

increased LOI values, improved UL-94 ratings, and reduced heat release in cone calorimetry

tests. While its performance can be influenced by the polymer matrix and the presence of

synergistic agents, DMMP stands as a viable and environmentally more benign alternative to

traditional halogenated flame retardants. Further research focusing on direct, comprehensive

comparative studies will be invaluable in optimizing its application and fully elucidating its

performance characteristics across a broader range of materials.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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